Cas no 54445-64-6 ([cis-2-(hydroxymethyl)cyclobutyl]methanol)

• Product Name: [cis-2-(hydroxymethyl)cyclobutyl]methanol
• CAS No: 54445-64-6
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD09866703
• CID: 2188519
• PubChem ID: 12602733
• Update Time: 2025-11-01

[cis-2-(hydroxymethyl)cyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

• Cyclobutane-1β,2β-dimethanol
• [cis-2-(hydroxymethyl)cyclobutyl]methanol
• [(1R,2S)-2-(hydroxymethyl)cyclobutyl]methanol
• 54445-64-6
• [(1S,2R)-2-(hydroxymethyl)cyclobutyl]methanol
• AKOS024436753
• EN300-6740674
• Cyclobutane-1beta,2beta-dimethanol
• ((1R,2S)-Cyclobutane-1,2-diyl)dimethanol
• CS-0129397
• MFCD09866668
• W19717
• AS-61911
• SCHEMBL8344810
• rel-((1R,2S)-Cyclobutane-1,2-diyl)dimethanol
• CIS-1,2-BIS-HYDROXYMETHYL-CYCLOBUTANE
• (1R,2S)-CYCLOBUTANE-1,2-DIYLDIMETHANOL
• rac-[(1R,2S)-2-(hydroxymethyl)cyclobutyl]methanol
• 887-318-0
• rac-((1R,2S)-2-(hydroxymethyl)cyclobutyl)methanol

• MDL： MFCD09866703
• Inchi： 1S/C6H12O2/c7-3-5-1-2-6(5)4-8/h5-8H,1-4H2/t5-,6+
• InChI Key： GAADRFVRUBFCML-OLQVQODUSA-N
• SMILES： OC[C@@H]1CC[C@@H]1CO

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 62.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on [cis-2-(hydroxymethyl)cyclobutyl]methanol

Introduction to [cis-2-(hydroxymethyl)cyclobutyl]methanol (CAS No. 54445-64-6)

[cis-2-(hydroxymethyl)cyclobutyl]methanol, identified by its CAS number 54445-64-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of cycloalkanol derivatives, characterized by its unique cyclobutyl ring substituted with a hydroxymethyl group and a methyl group in the cis configuration. The structural features of this molecule make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The synthesis of [cis-2-(hydroxymethyl)cyclobutyl]methanol involves multi-step organic reactions, often starting from commercially available precursors such as cyclobutene or cyclobutanone. The introduction of the hydroxymethyl group and the cis configuration requires precise control over reaction conditions, including temperature, solvent choice, and catalyst selection. Advanced synthetic methodologies, such as asymmetric hydrogenation or Sharpless epoxidation, have been employed to achieve high yields and enantioselectivity in the synthesis process.

Recent research has highlighted the utility of [cis-2-(hydroxymethyl)cyclobutyl]methanol in the development of novel pharmaceuticals. Its cycloalkanol backbone provides a scaffold for further functionalization, enabling the creation of complex molecular structures with potential therapeutic properties. For instance, derivatives of this compound have been investigated for their anti-inflammatory and analgesic effects. The hydroxymethyl group serves as a versatile handle for chemical modifications, allowing researchers to explore diverse biological activities.

In addition to its pharmaceutical applications, [cis-2-(hydroxymethyl)cyclobutyl]methanol has shown promise in materials science. The rigid cyclobutyl ring contributes to the stability and structural integrity of polymers and coatings when incorporated into their molecular architecture. Researchers are exploring its use in developing advanced materials with enhanced mechanical properties and resistance to environmental degradation. The compound's ability to form hydrogen bonds due to the hydroxymethyl group also makes it a candidate for applications in adhesives and coatings.

The biological activity of [cis-2-(hydroxymethyl)cyclobutyl]methanol has been further explored through computational modeling and high-throughput screening techniques. These approaches have facilitated the identification of novel derivatives with improved pharmacokinetic profiles and reduced side effects. The compound's interaction with biological targets such as enzymes and receptors has been studied using spectroscopic methods like NMR spectroscopy and X-ray crystallography. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.

One of the most intriguing aspects of [cis-2-(hydroxymethyl)cyclobutyl]methanol is its role in drug discovery programs targeting neurological disorders. Preliminary studies suggest that derivatives of this compound may modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The cycloalkanol moiety is particularly interesting because it can mimic natural neuroactive compounds while offering unique structural advantages for drug design. Further research is needed to fully elucidate its potential as a lead compound in neuropharmacology.

The environmental impact of [cis-2-(hydroxymethyl)cyclobutyl]methanol is also a subject of interest. Sustainable synthetic routes are being developed to minimize waste and reduce energy consumption during production. Green chemistry principles are being applied to optimize reaction conditions, making use of renewable feedstocks and biodegradable solvents. These efforts align with global initiatives aimed at promoting sustainable industrial practices and reducing the ecological footprint of chemical manufacturing.

Future directions in the study of [cis-2-(hydroxymethyl)cyclobutyl]methanol include exploring its role in drug delivery systems. The compound's structural features make it an attractive candidate for designing targeted delivery vehicles that enhance drug bioavailability and reduce systemic toxicity. Nanotechnology-based approaches are being investigated to encapsulate this compound within delivery systems that can release it at specific sites within the body, improving therapeutic efficacy.

In conclusion, [cis-2-(hydroxymethyl)cyclobutyl]methanol (CAS No. 54445-64-6) is a versatile compound with significant potential in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features enable diverse applications, from drug development to advanced materials design. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern chemical science.